2-Methyl-1-(3-methylthiophen-2-yl)propan-1-amine hydrochloride

• Molecular Formula: C9H16ClNS
• Molecular Weight: 205.75 g/mol
• SMILES: CC1=C(SC=C1)C(C(C)C)N.Cl
• InChI: InChI=1S/C9H15NS.ClH/c1-6(2)8(10)9-7(3)4-5-11-9;/h4-6,8H,10H2,1-3H3;1H
• InChIKey: IRKSZNYOCUWOLO-UHFFFAOYSA-N

2-Methyl-1-(3-methylthiophen-2-yl)propan-1-amine Hydrochloride: Chemical Identity and Procurement Baseline

2-Methyl-1-(3-methylthiophen-2-yl)propan-1-amine hydrochloride (CAS 1864063-16-0) is a thiophene-containing propan-1-amine derivative supplied as a hydrochloride salt with a molecular formula of C9H16ClNS and a molecular weight of 205.75 g/mol . The compound belongs to the thiopropamine class—structural analogs of amphetamine where the phenyl ring is replaced by a thiophene heterocycle. This class is characterized by interactions with monoamine neurotransmitter systems, with thiophene analogs generally exhibiting reduced potency compared to their phenyl counterparts . The free base form (CAS 1270336-24-7) has a computed XLogP3 of 2.2, topological polar surface area of 54.3 Ų, and one hydrogen bond donor [1].

1

Thiophene-propanamine research probe for monoamine transporter interaction studies

Class-level SAR: thiophene analogs reported with lower activity than phenyl counterparts

2

Hydrochloride salt for aqueous formulation compatibility in in vitro assays

95% purity vendor specification supports batch-to-batch consistency

3

Defined 2-methyl branching and 3-methylthiophene substitution enable isolated SAR evaluation

Matched molecular pair with des-methyl analog for clean steric/lipophilic attribution

• [1] PubChem. 2-Methyl-1-(3-methylthiophen-2-yl)propan-1-amine. CID 55206709. Computed Properties: Molecular Weight 169.29 g/mol, XLogP3-AA 2.2, Hydrogen Bond Donor Count 1, Hydrogen Bond Acceptor Count 2, Rotatable Bond Count 2, Topological Polar Surface Area 54.3 Ų. View Source

Why 2-Methyl-1-(3-methylthiophen-2-yl)propan-1-amine Hydrochloride Cannot Be Substituted with In-Class Analogs

Within the thiophene-propanamine class, small structural modifications produce quantifiable differences in physicochemical properties that directly impact pharmacokinetic behavior and receptor interaction profiles [1]. The target compound features a unique combination of a 3-methylthiophene ring, a primary amine at the 1-position, and a 2-methyl branch on the propan-1-amine backbone. In contrast, the commonly available analog 1-(3-methylthiophen-2-yl)propan-1-amine (CAS 1251246-97-5) lacks the 2-methyl branch, resulting in a lower computed XLogP3 (1.8 vs. 2.2) and lower molecular weight (155.26 vs. 169.29 g/mol free base), which alters both lipophilicity-driven membrane permeability and metabolic stability [2]. The N-alkylated analog 2-methyl-N-[(3-methylthiophen-2-yl)methyl]propan-1-amine (CAS 869942-30-3) introduces an additional methylene spacer and secondary amine character, increasing the rotatable bond count from 2 to 4 and the XLogP3 to 2.7, fundamentally changing conformational flexibility and hydrogen-bonding capacity [3]. These are not interchangeable features—each substitution pattern confers distinct pharmacological and physicochemical profiles that preclude generic substitution in research protocols.

Target compound

2-Methyl branch increases lipophilicity and membrane permeability potential vs. des-methyl analog

Des-methyl analog (CAS 1251246-97-5)

Risk Lower computed lipophilicity (XLogP3 difference) may reduce passive membrane permeability; not interchangeable for permeability-dependent assays

N-alkylated analog (CAS 869942-30-3)

Risk Additional methylene spacer and higher rotatable bond count alter conformational flexibility and binding entropy; substitution may shift target binding profiles

• [1] Wikipedia. Thiopropamine. Thiopropamine is a stimulant drug which is an analogue of amphetamine where the phenyl ring has been replaced by thiophene. It has similar stimulant effects to amphetamine but with around one third the potency. The N-methyl and thiophen-3-yl analogues are also known and are somewhat more potent, though still generally weaker than the corresponding amphetamines. View Source
• [2] PubChem. 1-(3-Methylthiophen-2-yl)propan-1-amine. CID 60710116. Computed Properties: Molecular Weight 155.26 g/mol, XLogP3-AA 1.8, Topological Polar Surface Area 54.3 Ų. View Source
• [3] PubChem. 2-methyl-N-[(3-methylthiophen-2-yl)methyl]propan-1-amine. CID 961341. Computed Properties: Molecular Weight 183.32 g/mol, XLogP3-AA 2.7, Hydrogen Bond Donor Count 1, Rotatable Bond Count 4. View Source

Quantitative Differentiation Evidence for 2-Methyl-1-(3-methylthiophen-2-yl)propan-1-amine Hydrochloride Against Closest Analogs

Lipophilicity (XLogP3) Differentiation Against the Des-Methyl Analog for Membrane Permeability Prediction

The 2-methyl branch on the propan-1-amine backbone of the target compound increases computed lipophilicity (XLogP3 = 2.2) relative to the des-methyl analog 1-(3-methylthiophen-2-yl)propan-1-amine (XLogP3 = 1.8) [1][2]. This 0.4 log unit difference represents an approximately 2.5-fold increase in the octanol-water partition coefficient, which directly predicts enhanced passive membrane permeability according to Lipinski's rule-of-five framework. Both compounds share an identical topological polar surface area of 54.3 Ų.

Lipophilicity (XLogP3)

Cross-study comparable

XLogP3 2.2 vs 1.8 (des-methyl); ~2.5-fold partition increase

Supports membrane permeability prediction in ADME context

Computed values; experimental validation advised

Evidence Dimension	Computed lipophilicity
Target Compound Data	XLogP3 = 2.2 (free base, CID 55206709)
Comparator Or Baseline	1-(3-Methylthiophen-2-yl)propan-1-amine: XLogP3 = 1.8 (CID 60710116)
Quantified Difference	ΔXLogP3 = +0.4 (~2.5-fold increase in partition coefficient)
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2019.06.18)

Why This Matters

A 0.4 log unit difference in XLogP3 is sufficient to produce measurable differences in blood-brain barrier penetration and cellular uptake, making the target compound the preferred choice for assays requiring higher membrane permeability.

• [1] PubChem. 2-Methyl-1-(3-methylthiophen-2-yl)propan-1-amine. CID 55206709. XLogP3-AA: 2.2. View Source
• [2] PubChem. 1-(3-Methylthiophen-2-yl)propan-1-amine. CID 60710116. XLogP3-AA: 1.8. View Source

Molecular Weight Impact on Salt-Form Selection: Free Base vs. Hydrochloride Procurement

The hydrochloride salt form (CAS 1864063-16-0, MW 205.75 g/mol) provides a 21.5% increase in molecular weight over the free base (CAS 1270336-24-7, MW 169.29 g/mol), reflecting the addition of HCl [1]. When compared to the structurally related hydrochloride salt 2-Methyl-N-[(3-methylthiophen-2-yl)methyl]propan-1-amine hydrochloride (CAS 1049678-10-5, MW 219.78 g/mol), the target compound exhibits a 14.03 g/mol lower molecular weight due to the absence of the N-methylene spacer [2]. This translates to a 6.4% lower mass for equimolar dosing.

Molecular Weight (HCl)

Cross-study comparable

205.75 vs 219.78 g/mol (N-alkyl analog); -6.4% mass

Reduces compound mass needed for equimolar dosing studies

Salt-form comparison; free base MW differs

Evidence Dimension	Molecular weight of hydrochloride salt form
Target Compound Data	205.75 g/mol (C9H16ClNS)
Comparator Or Baseline	2-Methyl-N-[(3-methylthiophen-2-yl)methyl]propan-1-amine hydrochloride: 219.78 g/mol (C10H18ClNS)
Quantified Difference	ΔMW = -14.03 g/mol (-6.4%)
Conditions	Computed molecular weights from molecular formulas

Why This Matters

For in vivo studies requiring precise equimolar dosing, the 6.4% lower molecular weight of the target hydrochloride means less compound mass is needed per dose, reducing cost per experiment and simplifying formulation when working with limited quantities.

• [1] PubChem. 2-Methyl-1-(3-methylthiophen-2-yl)propan-1-amine. CID 55206709. Molecular Weight 169.29 g/mol. View Source
• [2] PubChem. 2-Methyl-N-[(3-methyl-2-thienyl)methyl]-1-propanamine hydrochloride. CID 17291300. Molecular Weight 219.78 g/mol. View Source

Rotatable Bond Count as a Predictor of Conformational Entropy Penalty Upon Target Binding

The target compound contains only 2 rotatable bonds (free base), compared to 4 rotatable bonds for the N-[(3-methylthiophen-2-yl)methyl] analog (CAS 869942-30-3) [1][2]. Each additional rotatable bond is estimated to impose an entropic penalty of approximately 0.7–1.2 kcal/mol upon binding to a rigid target site. This suggests the target compound may achieve comparable binding affinity with a more favorable entropic contribution, potentially translating to improved binding kinetics.

Rotatable Bonds

Cross-study comparable

2 vs 4 (N-alkyl analog); estimated 1.4–2.4 kcal/mol entropic advantage

Supports fragment-based screening selection with lower conformational penalty

Entropic penalty from literature estimates; requires target-specific confirmation

Evidence Dimension	Molecular flexibility
Target Compound Data	2 rotatable bonds (free base, CID 55206709)
Comparator Or Baseline	2-Methyl-N-[(3-methylthiophen-2-yl)methyl]propan-1-amine: 4 rotatable bonds (CID 961341)
Quantified Difference	ΔRotatable Bonds = -2 (estimated 1.4–2.4 kcal/mol reduced entropic binding penalty)
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18); entropic penalty range from literature estimates for freely rotating bonds

Why This Matters

Compounds with fewer rotatable bonds often exhibit higher ligand efficiency and better selectivity profiles, making the target compound preferable for fragment-based screening or target engagement assays where conformational constraint is valued.

• [1] PubChem. 2-Methyl-1-(3-methylthiophen-2-yl)propan-1-amine. CID 55206709. Rotatable Bond Count: 2. View Source
• [2] PubChem. 2-methyl-N-[(3-methylthiophen-2-yl)methyl]propan-1-amine. CID 961341. Rotatable Bond Count: 4. View Source

Class-Level Potency Inference: 3-Methylthiophene Substitution Relative to Unsubstituted Thiophene Analogs

Class-level evidence from the thiopropamine literature indicates that thiophene ring substitution modulates potency at monoamine transporters. The unsubstituted parent compound thiopropamine exhibits approximately one-third the potency of amphetamine [1]. The N-methyl analog (methiopropamine) and the thiophen-3-yl positional isomer are reported to be somewhat more potent than the unsubstituted parent, though still weaker than corresponding amphetamines [1]. While direct experimental Ki or EC50 data for the 3-methylthiophen-2-yl substitution pattern of the target compound are not publicly available, the presence of the electron-donating 3-methyl group on the thiophene ring is predicted to enhance binding affinity relative to the unsubstituted thiophene core by increasing electron density on the aromatic ring, analogous to the effect of ring methylation observed in phenylpropanamine SAR.

Class Potency Inference

Class-level inference

Predicted enhanced binding vs. unsubstituted thiophene; no direct Ki data

Directional SAR hypothesis; prioritizes target for screening cascades

Based on thiopropamine class SAR, not compound-specific measurement

Evidence Dimension	Potency relative to unsubstituted parent
Target Compound Data	Not directly measured; predicted enhanced potency based on 3-methylthiophene substitution (class-level SAR inference)
Comparator Or Baseline	Thiopropamine: ~1/3 potency of amphetamine; N-methyl analog somewhat more potent
Quantified Difference	Directional (predicted increase vs. unsubstituted); magnitude not experimentally quantified for this specific compound
Conditions	Class-level SAR from thiopropamine literature; not a direct head-to-head measurement

Why This Matters

When selecting among thiophene-propanamine building blocks for SAR exploration, the 3-methylthiophene substitution provides a structurally rational starting point with predicted improved potency over the simplest thiophene analogs, warranting prioritization in screening cascades.

• [1] Molbase / Wikipedia. Thiopropamine. It has similar stimulant effects to amphetamine but with around one third the potency. The N-methyl and thiophen-3-yl analogues are also known and are somewhat more potent, though still generally weaker than the corresponding amphetamines. View Source

Hydrogen Bond Acceptor Count Parity and TPSA Equivalence with Closest Primary Amine Analog

The target compound and its closest primary amine analog 1-(3-methylthiophen-2-yl)propan-1-amine share identical hydrogen bond acceptor counts (2), hydrogen bond donor counts (1), and topological polar surface area values (54.3 Ų) [1][2]. This equivalence in key drug-likeness parameters means that any differential biological activity between these two compounds can be attributed specifically to the 2-methyl branch's steric and lipophilic contributions rather than to changes in hydrogen-bonding capacity. In contrast, the N-alkylated analog deviates with a lower TPSA of 40.3 Ų for its hydrochloride form [3].

H-Bond / TPSA Parity

Cross-study comparable

Identical HBD, HBA, TPSA (54.3 Ų) vs. des-methyl analog

Isolates steric/lipophilic effect of 2-methyl group for controlled SAR

N-alkylated analog differs (TPSA 40.3 Ų); review if polarity shift matters

Evidence Dimension	Hydrogen bond donor/acceptor counts and TPSA
Target Compound Data	HBD = 1, HBA = 2, TPSA = 54.3 Ų (free base)
Comparator Or Baseline	1-(3-Methylthiophen-2-yl)propan-1-amine: HBD = 1, HBA = 2, TPSA = 54.3 Ų; N-alkylated analog HCl: TPSA = 40.3 Ų
Quantified Difference	ΔHBD = 0, ΔHBA = 0, ΔTPSA = 0 vs. des-methyl analog; ΔTPSA = +14.0 Ų vs. N-alkylated analog HCl
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18)

Why This Matters

The TPSA equivalence with the des-methyl analog allows researchers to isolate the effect of the 2-methyl group on potency and selectivity without confounding changes in polarity-driven properties, making this pair ideal for controlled SAR studies.

• [1] PubChem. 2-Methyl-1-(3-methylthiophen-2-yl)propan-1-amine. CID 55206709. HBD=1, HBA=2, TPSA=54.3 Ų. View Source
• [2] PubChem. 1-(3-Methylthiophen-2-yl)propan-1-amine. CID 60710116. HBD=1, HBA=2, TPSA=54.3 Ų. View Source
• [3] PubChem. 2-Methyl-N-[(3-methyl-2-thienyl)methyl]-1-propanamine hydrochloride. CID 17291300. TPSA=40.3 Ų. View Source

Vendor-Supplied Purity Baseline for Reproducible Procurement

The hydrochloride salt is available from multiple vendors at a standardized purity specification of 95% . This purity level is consistent with the free base form (CAS 1270336-24-7, also 95% minimum purity ) and matches the purity specification of the structurally distinct N-alkylated analog (CAS 1049678-10-5, 95% ). The availability of the hydrochloride salt with defined 95% purity from catalog suppliers reduces batch-to-batch variability risk compared to custom-synthesized alternatives lacking certified purity documentation.

Purity Baseline

Supporting evidence

95% minimum purity (HCl salt, multiple vendors)

Standardized procurement reduces impurity-driven assay artifacts

Vendor specification; independent QC verification recommended

Evidence Dimension	Commercial purity specification
Target Compound Data	95% minimum purity (HCl salt, CAS 1864063-16-0)
Comparator Or Baseline	Free base 1270336-24-7: 95% (Fluorochem, AKSci); N-alkylated analog 1049678-10-5: 95% (AKSci)
Quantified Difference	Equivalent purity specification across salt and free base forms
Conditions	Vendor catalog specifications (Leyan, Fluorochem, AKSci)

Why This Matters

Standardized 95% purity across multiple vendors enables consistent procurement with minimized risk of impurity-driven assay artifacts, supporting experimental reproducibility across laboratories.

Recommended Application Scenarios for 2-Methyl-1-(3-methylthiophen-2-yl)propan-1-amine Hydrochloride Based on Quantitative Evidence

Controlled SAR Studies Requiring Isolated Evaluation of α-Branching Effects

The target compound and 1-(3-methylthiophen-2-yl)propan-1-amine form a matched molecular pair differing only by the presence of the 2-methyl branch, while sharing identical TPSA (54.3 Ų) and hydrogen-bonding capacity (HBD=1, HBA=2) [1]. This enables clean attribution of any differential biological activity to the steric and lipophilic contribution of the 2-methyl group (ΔXLogP3 = +0.4) without confounding polarity effects. Researchers investigating monoamine transporter SAR or GPCR binding should prioritize this compound pair for controlled head-to-head screening.

In Vivo Studies Requiring Precise Equimolar Dosing with Minimized Compound Mass

The hydrochloride salt (MW 205.75 g/mol) provides a 6.4% lower molecular weight than the N-alkylated analog hydrochloride (MW 219.78 g/mol) [2]. For a typical rodent study requiring 10 mg/kg dosing at 10 animals per group (average 250 g rat), the target compound requires approximately 6.4% less material per injection solution, translating to measurable cost savings when scaled to multi-dose pharmacokinetic or efficacy studies.

Fragment-Based or Biophysical Screening Where Conformational Restriction Is Valued

With only 2 rotatable bonds versus 4 for the N-alkylated analog, the target compound is predicted to incur a lower entropic penalty upon target binding (estimated 1.4–2.4 kcal/mol advantage) [3]. This characteristic makes it preferentially suited for fragment-based drug discovery campaigns, surface plasmon resonance (SPR) screening, or isothermal titration calorimetry (ITC) studies where ligand efficiency metrics heavily penalize excessive conformational flexibility.

Thiophene-Propanamine Library Enumeration with Predictable Physicochemical Trajectory

The computed XLogP3 of 2.2 positions the target compound within the optimal drug-like lipophilicity range (1–3), unlike the more lipophilic N-alkylated analog (XLogP3 = 2.7) which approaches the upper boundary associated with increased promiscuity and metabolic liability [4]. For medicinal chemistry programs building thiophene-containing screening libraries, the target compound provides a balanced lipophilicity starting point with room for subsequent optimization in either direction.

Application

Selection Property

Validation Focus

Controlled SAR studies (α-branching)

TPSA/H-bond equivalence with des-methyl analog

Isolate steric/lipophilic contribution of 2-methyl group

In vivo equimolar dosing studies

Lower molecular weight vs. N-alkylated analog

Material mass efficiency for rodent PK/PD protocols

Fragment-based screening / SPR

Low rotatable bond count (2)

Ligand efficiency and reduced entropic binding penalty

Thiophene library enumeration

XLogP3 2.2 within drug-like range

Balanced lipophilicity for medicinal chemistry optimization

• [1] PubChem. Comparative computed properties: CID 55206709 vs. CID 60710116 (TPSA, HBD, HBA equivalence). View Source
• [2] PubChem. Comparative molecular weights: CID 17291300 (219.78 g/mol) vs. target HCl salt (205.75 g/mol). View Source
• [3] PubChem. Rotatable bond counts: CID 55206709 (2) vs. CID 961341 (4). Entropic penalty estimate from literature. View Source
• [4] PubChem. XLogP3 comparison: CID 55206709 (2.2) vs. CID 961341 (2.7). View Source